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Compound of Interest

Compound Name: Dimethyl aminoterephthalate

Cat. No.: B151837 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical safety and handling is paramount. This document provides

essential, immediate safety and logistical information for the handling of Dimethyl
aminoterephthalate, including detailed operational and disposal plans, to ensure a safe

laboratory environment.

Chemical Identifier:

Name: Dimethyl aminoterephthalate

Synonyms: Dimethyl 2-aminoterephthalate, 1,4-Benzenedicarboxylic acid, 2-amino-,

dimethyl ester

CAS Number: 5372-81-6

Molecular Formula: C₁₀H₁₁NO₄

Molecular Weight: 209.2 g/mol

Hazard Identification: Dimethyl aminoterephthalate is classified as a hazardous substance. It

is crucial to be aware of the following hazards before handling:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]
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May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dimethyl
aminoterephthalate to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1] A face shield may

be required for large quantities

or when there is a significant

splash hazard.[4][5]

To protect eyes from dust

particles and potential

splashes, preventing serious

eye irritation.[1][2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4] A

lab coat or other protective

clothing should be worn to

prevent skin contact.[1][2]

To prevent direct skin contact,

which can cause irritation.[1][2]

[3] Contaminated clothing

should be laundered

separately before reuse.[1]

Respiratory Protection

A dust mask (e.g., N95) is

recommended for handling

small quantities that may

generate dust.[6] In cases of

inadequate ventilation or when

handling large quantities, a

NIOSH-approved respirator

may be necessary.[4][7]

To avoid inhalation of dust,

which can lead to respiratory

tract irritation.[1][2][3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential for the safe handling of Dimethyl
aminoterephthalate.

1. Preparation and Engineering Controls:
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Ventilation: Always handle Dimethyl aminoterephthalate in a well-ventilated area.[1] A

chemical fume hood is recommended, especially for procedures that may generate dust.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.

Review SDS: Before beginning work, thoroughly read and understand the Safety Data Sheet

(SDS) for Dimethyl aminoterephthalate.[8]

2. Handling and Use:

Personal Protective Equipment: Don all required PPE before handling the chemical.

Avoid Dust Generation: When transferring the solid, use techniques that minimize the

creation of dust.[1][9]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

and contact with skin and eyes.[1]

Personal Hygiene: Do not eat, drink, or smoke in the area where Dimethyl
aminoterephthalate is handled.[1][2] Always wash hands thoroughly with soap and water

after handling.[1]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated place.[1][9]

3. Spill Response:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a sealed, labeled container for disposal.[1] The spill area should then be

cleaned with a wet cloth or paper towels, and all cleanup materials should be disposed of as

hazardous waste.

Major Spills: In the event of a large spill, evacuate the area and alert emergency personnel.

[1] Control personal contact by wearing appropriate protective clothing.[1] Prevent the spilled

material from entering drains or waterways.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b151837?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.benchchem.com/product/b151837?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Dimethyl_Terephthalate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.chemicalbook.com/msds/dimethyl-aminoterephthalate.htm
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.benchchem.com/product/b151837?utm_src=pdf-body
https://www.benchchem.com/product/b151837?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.fishersci.at/store/msds?partNumber=11473214&countryCode=AT&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.chemicalbook.com/msds/dimethyl-aminoterephthalate.htm
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28713_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Dimethyl aminoterephthalate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

Unused Dimethyl aminoterephthalate and materials heavily contaminated with it should be

considered chemical waste.

2. Waste Collection and Storage:

Containers: Collect waste in a clearly labeled, sealed, and appropriate container.

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

3. Disposal Method:

Authorized Disposal: Dispose of all waste through an authorized hazardous waste collection

point or a licensed waste disposal company.[1][2] Follow all local, state, and federal

regulations for chemical waste disposal.[2]

Empty Containers: Empty containers should be handled as hazardous waste as they may

retain product residue.[8]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Dimethyl
aminoterephthalate, from receipt to disposal.
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Caption: Workflow for the safe handling of Dimethyl aminoterephthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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